Cas no 100003-85-8 (7-(chloromethyl)-3-(4-chlorophenyl)-[1,3]thiazolo[3,2-a]pyrimidin-5-one)

• Product Name: 7-(chloromethyl)-3-(4-chlorophenyl)-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• CAS No: 100003-85-8
• MF: C₁₃H₈Cl₂N₂OS
• MW: 311.186419487
• CID: 1124190
• PubChem ID: 13500409
• Update Time: 2025-04-20

7-(chloromethyl)-3-(4-chlorophenyl)-[1,3]thiazolo[3,2-a]pyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• 7-(chloromethyl)-3-(4-chlorophenyl)-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• AKOS003353147
• ACMC-20m32a
• 5H-Thiazolo[3,2-a]pyrimidin-5-one, 7-(chloromethyl)-3-(4-chlorophenyl)-
• AGN-PC-00MTBZ
• STK450317
• CTK0G9188
• 7-chloromethyl-3-(4-chlorophenyl)-5H-thiazolo&lt
• 3,2-a&gt
• pyrimidine-5-one
• ZINC17032223
• ST50856683
• AKOS003353147; ACMC-20m32a; 5H-Thiazolo[3,2-a]pyrimidin-5-one, 7-(chloromethyl)-3-(4-chlorophenyl)-; AGN-PC-00MTBZ; STK450317; CTK0G9188; 7-chloromethyl-3-(4-chlorophenyl)-5H-thiazolo< 3,2-a> pyrimidine-5-one; ZINC17032223; ST50856683;
• 7-(chloromethyl)-3-(4-chlorophenyl)-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• 7-(Chloromethyl)-3-(4-chlorophenyl)-5H-thiazolo[3,2-a]pyrimidin-5-one
• 100003-85-8
• DTXSID70542326

• Inchi： 1S/C13H8Cl2N2OS/c14-6-10-5-12(18)17-11(7-19-13(17)16-10)8-1-3-9(15)4-2-8/h1-5,7H,6H2
• InChI Key： YGUARRHCBSLHCR-UHFFFAOYSA-N
• SMILES： ClCC1=CC(N2C(=N1)SC=C2C1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 309.97364
• Monoisotopic Mass: 309.9734394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58Ų

Experimental Properties

• PSA: 32.67